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Compound of Interest

Compound Name: 3,3-Dimethylundecane

Cat. No.: B099796

Despite extensive investigation into the chemical signals that mediate interactions between
organisms, 3,3-dimethylundecane remains a molecule with no currently documented role in
chemical ecology. While numerous other branched alkanes, or methylalkanes, have been
identified as critical components of insect pheromones and other semiochemicals, 3,3-
dimethylundecane has not been implicated in any such biological communication systems to
date.

This technical guide aims to provide a comprehensive overview of what is known—and what
remains unknown—about 3,3-dimethylundecane in the context of chemical ecology. For
researchers, scientists, and drug development professionals, the absence of data can be as
significant as its presence, highlighting a potential area for novel discovery.

Chemical and Physical Properties

To understand the potential for 3,3-dimethylundecane to act as a semiochemical, it is
essential to consider its fundamental physical and chemical characteristics.
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Property Value Source
Molecular Formula Ci3Hz2s PubChem
Molecular Weight 184.38 g/mol PubChem
CAS Number 17312-65-1 PubChem
Boiling Point Not available

Vapor Pressure Not available

LogP Not available

The volatility and lipophilicity of a compound are critical factors in its suitability as a
semiochemical, particularly for airborne signals. While specific experimental data for 3,3-
dimethylundecane's boiling point and vapor pressure are not readily available, its structural
similarity to other known insect pheromones suggests it would possess the requisite volatility to
be transmitted through the air.

The Landscape of Dimethylalkanes in Insect
Communication

The study of insect chemical communication is rich with examples of dimethylalkanes serving
as sex, aggregation, and trail pheromones. These compounds are typically components of the
insect's cuticular hydrocarbon profile, which primarily serves to prevent desiccation but has
been co-opted for communication.

For instance, various isomers of dimethylheptadecane and dimethylpentadecane have been
identified as key pheromone components in different insect species. The precise positioning of
the methyl branches on the carbon backbone is crucial for biological activity, creating a highly
specific lock-and-key mechanism for receptor recognition. This specificity is a hallmark of
chemical communication systems and underscores the importance of precise structural
identification.

Biosynthesis of Branched Alkanes
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The biosynthesis of branched-chain hydrocarbons in insects is a complex process that begins
with fatty acid synthesis. The incorporation of methylmalonyl-CoA instead of malonyl-CoA
during fatty acid chain elongation leads to the formation of methyl-branched fatty acids. These
are then converted to hydrocarbons through a process involving reduction, and in some cases,
oxidative decarboxylation.

The enzymes responsible for this pathway, particularly the fatty acid synthases (FASs) and
elongases, exhibit substrate specificity that determines the final structure of the hydrocarbon,
including the position of the methyl branches. It is plausible that the biosynthetic machinery for
3,3-dimethylundecane exists in some organisms, even if its ecological role has not yet been
discovered.

Potential Avenues for Future Research

The absence of a known role for 3,3-dimethylundecane in chemical ecology presents an
exciting opportunity for new research. The following experimental workflows could be employed
to investigate its potential as a semiochemical.

Experimental Workflow for Investigating Novel
Semiochemicals

Caption: A generalized workflow for the identification of novel insect semiochemicals.

Conclusion

In conclusion, 3,3-dimethylundecane currently holds no established role within the field of
chemical ecology. This stands in contrast to many of its structural isomers and other
dimethylalkanes, which are well-documented as potent insect pheromones. The lack of data for
3,3-dimethylundecane should be viewed as a gap in our knowledge and an invitation for
future research. The application of modern analytical techniques, such as GC-EAD and GC-
MS, to a wider range of organisms may yet reveal a fascinating and previously unknown
chapter in the story of chemical communication. For now, 3,3-dimethylundecane remains a
molecule waiting for its ecological significance to be unveiled.
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ecology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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